Cas no 140451-80-5 (Propane, 1,1,1,3,3,3-hexafluoro-2,2-dimethyl-)

• Product Name: Propane, 1,1,1,3,3,3-hexafluoro-2,2-dimethyl-
• CAS No: 140451-80-5
• MF: C₅H₆F₆
• MW: 180.091562747955
• CID: 1293506
• PubChem ID: 15733905
• Update Time: 2025-10-29

Propane, 1,1,1,3,3,3-hexafluoro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propane, 1,1,1,3,3,3-hexafluoro-2,2-dimethyl-
• ONNGDXIHDFMCJB-UHFFFAOYSA-N
• 1,1,1,3,3,3-Hexafluoro-2,2-dimethylpropane
• SCHEMBL47859
• 140451-80-5

• Inchi： 1S/C5H6F6/c1-3(2,4(6,7)8)5(9,10)11/h1-2H3
• InChI Key： ONNGDXIHDFMCJB-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 180.03738
• Monoisotopic Mass: 180.03736916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Propane, 1,1,1,3,3,3-hexafluoro-2,2-dimethyl-

Propane, 1,1,1,3,3,3-Hexafluoro-2,2-Dimethyl-

Propane, specifically the compound known as 1,1,1,3,3,3-hexafluoro-2,2-dimethyl-propane, is a highly fluorinated hydrocarbon with the CAS number 140451-80-5. This compound is notable for its unique chemical structure and properties that make it suitable for various industrial and technological applications. The molecule consists of a propane backbone with six fluorine atoms attached to the first and third carbon atoms and two methyl groups on the second carbon atom. This configuration gives it exceptional stability and reactivity characteristics.

The fluorination of hydrocarbons has been a topic of significant interest in recent years due to their potential applications in fields such as electronics manufacturing and advanced materials science. Research has shown that fluorinated compounds like this one exhibit excellent dielectric properties and thermal stability. These attributes make them ideal candidates for use in high-performance insulation materials and advanced electronic components.

One of the most recent studies on this compound has focused on its role in the development of next-generation refrigerants. The study highlights that hexafluoropropane derivatives like this one have superior thermodynamic properties compared to traditional refrigerants. They offer higher energy efficiency and lower environmental impact due to their low global warming potential (GWP) and ozone-depleting potential (ODP). These findings have led to increased interest in using such compounds in sustainable cooling systems.

In addition to its refrigeration applications, this compound has also found use in the medical industry as a cleaning agent for delicate medical devices. Its strong solvent properties allow it to effectively remove organic residues without damaging sensitive equipment. Recent advancements in microfluidic technologies have further expanded its utility in precision cleaning processes.

The synthesis of propane, specifically the hexafluoro derivative mentioned above, involves a multi-step chemical process that requires precise control over reaction conditions. Researchers have recently developed more efficient synthesis methods that minimize byproduct formation and improve yield rates. These innovations are expected to lower production costs and make this compound more accessible for widespread industrial use.

From an environmental standpoint, studies have shown that this compound exhibits low toxicity levels when handled properly under controlled conditions. Its degradation products are also non-toxic and do not pose significant risks to aquatic or terrestrial ecosystems. This makes it a safer alternative to many traditional chemicals used in similar applications.

In conclusion, the compound with CAS number 140451-80-5, commonly referred to as propane, represents a promising advancement in fluorinated hydrocarbon chemistry. Its unique combination of physical and chemical properties positions it as a valuable material for various high-tech applications across multiple industries.